Cas no 2306263-35-2 (2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile)
2-Chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile is a heterocyclic compound featuring a pyrimidine core substituted with an indole moiety, a chloro group, and a nitrile functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The chloro and nitrile groups enhance reactivity, enabling further derivatization through nucleophilic substitution or cyclization reactions. Its indole component contributes to potential biological activity, making it valuable in drug discovery. The compound's well-defined structure and functional group compatibility ensure consistent performance in complex synthetic pathways. Suitable for controlled environments, it requires handling under inert conditions due to its sensitivity.
2306263-35-2 structure
Product Name:2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile
CAS No:2306263-35-2
MF:C13H7ClN4
MW:254.674480676651
CID:5300671
PubChem ID:146277759
Update Time:2025-06-08
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarbonitrile, 2-chloro-4-(1H-indol-3-yl)-
- 2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile
- CS-0310852
- SCHEMBL21596305
- 2306263-35-2
-
- Inchi： 1S/C13H7ClN4/c14-13-17-6-8(5-15)12(18-13)10-7-16-11-4-2-1-3-9(10)11/h1-4,6-7,16H
- InChI Key： XAGKWLOQSACXMM-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(C#N)C(C2C3=C(NC=2)C=CC=C3)=N1
Computed Properties
- Exact Mass: 254.0359239g/mol
- Monoisotopic Mass: 254.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 65.4Ų
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1381522-100mg |
2-Chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 97% | 100mg |
￥1053 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1381522-250mg |
2-Chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 97% | 250mg |
￥2108 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1381522-1g |
2-Chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 97% | 1g |
￥6147 | 2023-03-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1381522-5g |
2-Chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 97% | 5g |
￥24150 | 2023-03-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-100MG |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 100MG |
￥ 957.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-250MG |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 250MG |
￥ 1,914.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-500MG |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 500MG |
￥ 3,194.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-1G |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 1g |
￥ 4,785.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-5G |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 5g |
￥ 14,355.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1965-10G |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile |
2306263-35-2 | 95% | 10g |
￥ 23,925.00 | 2023-03-30 |
2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2306263-35-2 (2-chloro-4-(1H-indol-3-yl)pyrimidine-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
